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Compound of Interest

Compound Name: N-Methylacrylamide

Cat. No.: B074217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methylacrylamide (NMA), identified by CAS number 1187-59-3, is an organic compound

with the molecular formula C₄H₇NO. It is a derivative of acrylamide with a methyl group

attached to the nitrogen atom. This substitution influences its chemical reactivity, solubility, and

interaction with biological systems, making it a compound of interest in polymer science and

biomedical research. NMA is a versatile monomer used in the synthesis of polymers such as

poly(N-methylacrylamide) (PNMA), which has applications in the development of hydrogels

for drug delivery and tissue engineering. Its biological activity, particularly its interaction with

metabolic pathways, has also been a subject of study. This guide provides a comprehensive

overview of the properties, handling, and experimental protocols related to N-
Methylacrylamide.

Physicochemical Properties
N-Methylacrylamide is typically a colorless to light yellow liquid or a low-melting solid. A

summary of its key physicochemical properties is presented in the table below.
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Property Value Reference(s)

Molecular Formula C₄H₇NO [1]

Molecular Weight 85.10 g/mol [1]

CAS Number 1187-59-3 [1]

Appearance
Colorless to light yellow

liquid/solid
[2]

Melting Point 102-106 °C [3]

Boiling Point 207.7 °C at 760 mmHg [3]

Density 0.9872 g/cm³ at 20 °C [4]

Flash Point 103.6 °C [3]

Vapor Pressure 0.222 mmHg at 25°C [3]

Refractive Index 1.414 [3]

Solubility
Soluble in water and organic

solvents
[2]

InChI Key
YPHQUSNPXDGUHL-

UHFFFAOYSA-N
[1]

SMILES CNC(=O)C=C [1]

Synthesis and Purification
Synthesis Methods
N-Methylacrylamide can be synthesized through several routes, with the most common being

the reaction of an acrylic acid derivative with methylamine.

Direct Amide Formation: This method involves the reaction of acrylic acid or its esters with

methylamine under controlled conditions to prevent side reactions and ensure high purity.

Acid Chloride Method: A high-yield method that involves reacting acryloyl chloride with

methylamine in the presence of a base. This reaction is typically performed under mild
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conditions.[1]

From 2-Cyano-N-methylacetamide: 2-Cyano-N-methylacetamide can be reacted with 4-

(benzyloxy)benzaldehyde in the presence of piperidine as a catalyst to yield 3-(4-

(benzyloxy)phenyl)-2-cyano-N-methylacrylamide.[5]

Example Synthesis Protocol: From Ethyl Cyanoacetate
and Methylamine
This protocol describes the synthesis of the precursor 2-cyano-N-methylacetamide.

Materials:

Ethyl cyanoacetate

Methylamine solution in water

Ethyl acetate

Anhydrous Na₂SO₄

Procedure:

To an ice-cooled solution of methylamine (75 mmol) in water, add ethyl cyanoacetate (50

mmol) dropwise.

Stir the solution at room temperature for 3 hours.

Evaporate most of the solvent under reduced pressure.

Filter the obtained solid and redissolve it in ethyl acetate (200 mL).

Dry the solution over anhydrous Na₂SO₄.

Evaporate the solvent to yield 2-cyano-N-methylacetamide.[5]

Polymerization
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N-Methylacrylamide readily undergoes free-radical polymerization to form poly(N-
methylacrylamide) (PNMA). This polymer is of interest for its potential applications in

hydrogels for biomedical uses.

Free-Radical Polymerization
Free-radical polymerization of NMA is typically initiated by thermal or photochemical

decomposition of an initiator to generate free radicals.

Workflow for Free-Radical Polymerization of NMA
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Preparation

Polymerization

Purification & Characterization

N-Methylacrylamide (NMA)

Degas solution (e.g., N2 sparging)

Aqueous or Organic Solvent Initiator (e.g., AIBN, APS) Crosslinker (optional, e.g., MBA)

Initiate polymerization
(Heat or UV light)

Remove O2

Allow polymerization to proceed

Precipitate polymer

Reaction complete

Wash and dry polymer

Characterize polymer (e.g., NMR, GPC)

Click to download full resolution via product page

Caption: General workflow for the free-radical polymerization of N-Methylacrylamide.
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Example Polymerization Protocol: Synthesis of Poly(N-
methylacrylamide) Hydrogel
Materials:

N-Methylacrylamide (NMA)

N,N'-methylenebisacrylamide (MBA) as a crosslinker

Ammonium persulfate (APS) as an initiator

Distilled water

Procedure:

Prepare an aqueous solution of NMA and MBA at the desired molar ratio.

Add APS to the monomer solution.

Stir the mixture under a nitrogen atmosphere for several minutes to remove dissolved

oxygen.

To accelerate the polymerization, a redox activator can be added.

Continue stirring for approximately 20-30 minutes to complete the polymerization and gelling

process.

Allow the resulting hydrogel to stand to ensure complete gelation.[6][7]

Biological Activity and Toxicology
Interaction with Metabolic Pathways
N-Methylacrylamide has been shown to affect metabolic pathways, specifically glycolysis, by

inhibiting key enzymes.[1] Studies have demonstrated that NMA can reduce the activity of

glyceraldehyde-3-phosphate dehydrogenase (GAPDH) and enolase in rat sciatic nerve.[1] This

inhibition of glycolytic enzymes suggests that NMA can act as a metabolic regulator or

disruptor.[1]
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Inhibition of Glycolytic Enzymes by N-Methylacrylamide
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Caption: N-Methylacrylamide inhibits the glycolytic enzymes GAPDH and Enolase.
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Protein Adduct Formation and Neurotoxicity
Similar to its parent compound acrylamide, N-Methylacrylamide is an electrophilic molecule

that can form covalent adducts with nucleophilic residues on proteins, particularly cysteine.[8]

This protein alkylation can alter protein structure and function, leading to cellular dysfunction.[1]

The formation of adducts with neuronal proteins is a proposed mechanism for the neurotoxicity

observed with acrylamide and related compounds.[9][10] This neurotoxicity can manifest as

peripheral neuropathy.[1]

Toxicology Profile
N-Methylacrylamide is considered moderately toxic by ingestion and is harmful in contact with

skin and if inhaled.[3][11] It can cause skin and eye irritation.[2] When heated to

decomposition, it emits toxic fumes of nitrogen oxides (NOx).[11]

Hazard Statement GHS Classification Reference(s)

Harmful if swallowed
Acute toxicity, oral (Category

4)
[12]

Harmful in contact with skin
Acute toxicity, dermal

(Category 4)
[12]

Causes skin irritation
Skin corrosion/irritation

(Category 2)
[12]

Causes serious eye irritation
Serious eye damage/eye

irritation (Category 2A)
[12]

Harmful if inhaled
Acute toxicity, inhalation

(Category 4)
[12]

May cause respiratory irritation
Specific target organ toxicity -

single exposure (Category 3)
[12]

Handling and Safety Precautions
Due to its toxicity, N-Methylacrylamide should be handled with appropriate safety precautions

in a well-ventilated area, preferably in a chemical fume hood.
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Personal Protective Equipment (PPE)
Eye Protection: Wear tightly fitting safety goggles.

Hand Protection: Wear chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin contact.

Handling and Storage
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Store in a tightly closed container in a dry, cool, and well-ventilated place. Recommended

storage temperature is 2-8°C.[13]

Keep away from heat and sources of ignition.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

Skin Contact: Immediately wash off with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention.

Experimental Protocols
Cytotoxicity Assay (MTT Assay)
This protocol provides a general method for assessing the cytotoxicity of N-Methylacrylamide
on a cell line.
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Materials:

Cell line of interest

Complete cell culture medium

N-Methylacrylamide stock solution

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

96-well plates

Microplate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a suitable density (e.g., 5,000-10,000 cells/well)

and incubate for 24 hours.

Compound Treatment: Prepare serial dilutions of N-Methylacrylamide in culture medium.

Replace the existing medium with the NMA solutions and incubate for a desired period (e.g.,

24, 48, or 72 hours). Include untreated control wells.

MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells.

[14][15]

Workflow for MTT Cytotoxicity Assay
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Assay Setup

Treatment

Measurement

Seed cells in 96-well plate
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Treat cells with N-Methylacrylamide
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Add MTT reagent

Incubate for 2-4h
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Caption: A typical workflow for an MTT-based cytotoxicity assay.
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Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of N-Methylacrylamide.

¹H NMR: A ¹H NMR spectrum consistent with the structure of N-Methylacrylamide would be

expected.[13]

¹³C NMR: The ¹³C NMR spectrum will show distinct peaks for the carbonyl carbon, the vinyl

carbons, and the methyl carbon.

FTIR: The FTIR spectrum will show characteristic absorption bands for the N-H bond, C=O

(amide I), and C=C bonds.

Mass Spectrometry: Mass spectrometry can be used to confirm the molecular weight of the

compound.

Conclusion
N-Methylacrylamide is a reactive monomer with applications in polymer chemistry and as a

tool for studying biological processes. Its ability to form polymers with potential biomedical

applications, coupled with its interaction with key metabolic enzymes, makes it a compound of

significant interest to researchers. However, its toxicity necessitates careful handling and

adherence to strict safety protocols. This guide provides a foundational understanding of the

properties, synthesis, handling, and experimental considerations for working with N-
Methylacrylamide. Further research into its specific mechanisms of biological action and its

role in signaling pathways will continue to expand its utility in scientific research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. consensus.app [consensus.app]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b074217?utm_src=pdf-body
https://www.benchchem.com/product/b074217?utm_src=pdf-body
https://www.researchgate.net/publication/379509465_Mechanistic_progression_of_acrylamide_neurotoxicity_linked_to_neurodegeneration_and_mitigation_strategies
https://www.benchchem.com/product/b074217?utm_src=pdf-body
https://www.benchchem.com/product/b074217?utm_src=pdf-body
https://www.benchchem.com/product/b074217?utm_src=pdf-body
https://www.benchchem.com/product/b074217?utm_src=pdf-custom-synthesis
https://consensus.app/search/dna-adduct-formation-and-gene-mutations-in-acrylam/SxHbsVhhRn6Rs3nkfQrFuw/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Protein targets of acrylamide adduct formation in cultured rat dopaminergic cells - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

4. researchgate.net [researchgate.net]

5. N-Methylolacrylamide - Some Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

6. The interaction of acrylamide with glyceraldehyde-3-phosphate dehydrogenase. Structural
modifications in the enzyme studied by fluorescence techniques - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. ijpcbs.com [ijpcbs.com]

8. Molecular determinants of acrylamide neurotoxicity through covalent docking - PMC
[pmc.ncbi.nlm.nih.gov]

9. Molecular Mechanism of Acrylamide Neurotoxicity: Lessons Learned from Organic
Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

10. Frontiers | The Mechanism of Acrylamide-Induced Neurotoxicity: Current Status and
Future Perspectives [frontiersin.org]

11. rsc.org [rsc.org]

12. US5220065A - Method for producing n-methylolacrylamide - Google Patents
[patents.google.com]

13. researchgate.net [researchgate.net]

14. benchchem.com [benchchem.com]

15. dojindo.com [dojindo.com]

To cite this document: BenchChem. [An In-depth Technical Guide to N-Methylacrylamide
(CAS 1187-59-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074217#cas-1187-59-3-properties-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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